Chemical structure and tautomerism of 2-amino-6-chloro-1H-1,3,5-triazin-4-one
Chemical structure and tautomerism of 2-amino-6-chloro-1H-1,3,5-triazin-4-one
An In-depth Technical Guide to the Chemical Structure and Tautomerism of 2-amino-6-chloro-1H-1,3,5-triazin-4-one
Abstract
The 1,3,5-triazine scaffold is a cornerstone in medicinal chemistry, recognized for its "privileged" structural role in a multitude of biologically active compounds.[1] The substitution pattern on the triazine ring dictates its physicochemical properties and therapeutic efficacy. This guide focuses on 2-amino-6-chloro-1H-1,3,5-triazin-4-one, a derivative whose chemical behavior is profoundly influenced by the phenomenon of tautomerism. Understanding the delicate equilibrium between its potential tautomeric forms is critical for researchers in drug design, as the predominant tautomer dictates molecular interactions, solubility, and ultimately, biological activity. This document provides a comprehensive analysis of its structure, explores the theoretical underpinnings of its tautomeric equilibria, and presents field-proven experimental protocols for its characterization.
Core Molecular Structure and Identification
The foundational structure of 2-amino-6-chloro-1H-1,3,5-triazin-4-one is a six-membered heterocyclic ring composed of alternating carbon and nitrogen atoms. The ring is functionalized with an amino group, a chlorine atom, and a carbonyl group. While this "keto-amine" or lactam form is commonly depicted, it represents only one of several possible tautomers.
1.1. Chemical Identifiers
For clarity and unambiguous identification in research and procurement, the following identifiers are provided:
| Identifier | Value |
| IUPAC Name | 2-amino-6-chloro-1,3,5-triazin-4(1H)-one |
| Synonym | 2-Chloro-4-amino-1,3,5-triazine-6(5H)-one[2] |
| Molecular Formula | C₃H₃ClN₄O |
| Molecular Weight | 162.54 g/mol |
| CAS Number | Information not publicly available |
1.2. Synthesis Pathway
The synthesis of this class of compounds typically follows a sequential nucleophilic substitution pathway starting from the readily available 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride). A plausible and efficient route involves the selective hydrolysis of a precursor, 2-amino-4,6-dichloro-1,3,5-triazine.
The synthesis leverages the decreasing reactivity of the chlorine atoms on the triazine ring with each successive substitution.[3] The first substitution with ammonia (to yield the 2-amino-4,6-dichloro precursor) occurs at a low temperature, while the subsequent selective hydrolysis of one of the remaining chlorine atoms to a hydroxyl group (which then tautomerizes to the more stable carbonyl) requires carefully controlled conditions, such as a specific pH and temperature, to prevent over-hydrolysis.[4][5]
Caption: Synthetic route from cyanuric chloride.
Tautomerism: A Dynamic Equilibrium
Tautomerism is the dynamic equilibrium between two or more interconvertible structural isomers that differ in the position of a proton and the location of a double bond.[6] For 2-amino-6-chloro-1H-1,3,5-triazin-4-one, two primary forms of prototropic tautomerism are operative: lactam-lactim and amine-imine.
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Lactam-Lactim (Keto-Enol) Tautomerism: This involves the migration of a proton between a ring nitrogen and the exocyclic oxygen atom. The "lactam" form contains a carbonyl group (C=O) and an N-H bond, while the "lactim" form has a hydroxyl group (C-OH) and a C=N double bond within the ring.
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Amine-Imine Tautomerism: This involves a proton shift between the exocyclic amino group (-NH₂) and a ring nitrogen atom, creating an imine (-NH) form with an exocyclic C=N double bond.
These equilibria result in several potential tautomeric structures, with the keto-amine form generally being the most stable. Theoretical studies on analogous triazinone systems confirm that the lactam (keto) tautomers are significantly more stable than their lactim (enol) counterparts, both in the gas phase and in the solid state.[7][8] The relative stability is governed by factors such as aromaticity, hydrogen bonding, and solvent interactions.
Caption: Primary tautomeric equilibria.
Experimental Framework for Tautomer Characterization
A multi-faceted approach combining spectroscopy, crystallography, and computational modeling is required to definitively characterize the tautomeric state of the molecule in different environments.
Caption: Integrated workflow for tautomer analysis.
3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful technique for investigating tautomeric equilibria in solution.[6][9] The rate of interconversion between tautomers determines the appearance of the NMR spectrum.
-
Slow Exchange: If the interconversion is slow on the NMR timescale, distinct signals will be observed for each tautomer. The relative populations can be determined directly by integrating these signals.[10]
-
Fast Exchange: If the interconversion is rapid, a single, population-averaged set of signals will be observed.
Experimental Protocol: Variable-Temperature ¹H NMR
-
Sample Preparation: Prepare solutions of the compound (~5-10 mg/mL) in a range of deuterated solvents with varying polarity and hydrogen-bonding capability (e.g., DMSO-d₆, CD₃OD, CDCl₃). This allows for the assessment of solvent effects on the equilibrium.
-
Initial Spectrum: Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 298 K). Identify key proton signals, particularly the N-H protons of the amino group and the triazine ring, which are most sensitive to tautomeric shifts.
-
Temperature Variation: Acquire a series of spectra at different temperatures (e.g., from 253 K to 353 K in 20 K increments).
-
Data Analysis:
-
Monitor chemical shifts: A significant change in the chemical shift of N-H or C-H protons with temperature indicates a shift in the tautomeric equilibrium.
-
Observe signal coalescence: If separate signals for different tautomers are present at low temperatures, note the temperature at which they broaden and merge (coalesce). This provides information on the kinetics of the interconversion.
-
Quantification: In cases of slow exchange, calculate the equilibrium constant (K_eq) at each temperature using the formula: K_eq = [Tautomer B] / [Tautomer A] = Integral(B) / Integral(A).
-
3.2. UV-Vis Spectroscopy
Different tautomers possess distinct conjugated systems (chromophores) and thus absorb light at different wavelengths. This property can be exploited to study the equilibrium.[11][12]
Experimental Protocol: Solvatochromism Study
-
Sample Preparation: Prepare dilute solutions of the compound in a series of solvents spanning a wide range of polarities (e.g., n-hexane, dioxane, acetonitrile, ethanol, water).
-
Spectrum Acquisition: Record the UV-Vis absorption spectrum for each solution over a range of ~200-400 nm.
-
Data Analysis:
-
Identify λ_max values for each solvent.
-
A shift in the position of the primary absorption band (λ_max) with solvent polarity (solvatochromism) is indicative of a shift in the tautomeric equilibrium.
-
The keto (lactam) form typically has a different λ_max from the enol (lactim) form.[13] Theoretical calculations (TD-DFT) can be used to assign specific absorption bands to individual tautomers.[14]
-
3.3. X-ray Crystallography
This technique provides an unambiguous snapshot of the molecular structure in the solid state, definitively identifying the predominant tautomer and revealing intermolecular interactions like hydrogen bonding.[15]
Experimental Protocol: Single-Crystal X-ray Diffraction
-
Crystal Growth: Grow single crystals of the compound suitable for diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).
-
Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data.
-
Structure Solution and Refinement: Process the data to solve and refine the crystal structure. The final model will show the precise location of all non-hydrogen atoms and, with high-quality data, the hydrogen atoms, confirming the tautomeric form. The hydrogen-bonding patterns in the crystal lattice can provide insight into why a particular tautomer is favored in the solid state.[7]
Predicted Data and Interpretation
Based on extensive studies of related aminotriazines and triazinones, a clear picture of the expected tautomeric preference emerges.
4.1. Expected Predominant Tautomer
The Lactam-Amine (Keto-Amine) form (Structure A) is overwhelmingly predicted to be the most stable and predominant tautomer in both solution and the solid state. This stability is attributed to:
-
Amide Resonance: The O=C-N-H system allows for favorable resonance stabilization.
-
Hydrogen Bonding: This structure is an excellent hydrogen bond donor (two N-H groups) and acceptor (C=O oxygen and ring nitrogens), facilitating strong intermolecular interactions that stabilize the crystal lattice and solvate well in polar solvents.[5]
4.2. Summary of Expected Spectroscopic Data
| Tautomer Form | Analysis Method | Expected Observations |
| Lactam-Amine (Keto) | ¹H NMR (DMSO-d₆) | Two distinct N-H signals: one for the ring NH (~11-12 ppm) and a broader signal for the -NH₂ group (~7-8 ppm). |
| ¹³C NMR | A signal for the carbonyl carbon (C=O) in the downfield region (~160-170 ppm). | |
| IR Spectroscopy | A strong absorption band for the C=O stretch (~1650-1700 cm⁻¹) and N-H stretching bands (~3200-3400 cm⁻¹). | |
| UV-Vis (Ethanol) | An absorption maximum (λ_max) characteristic of the conjugated keto-triazine system. | |
| Lactim-Amine (Enol) | ¹H NMR | Absence of the low-field ring NH signal; presence of a hydroxyl (-OH) proton signal. |
| ¹³C NMR | Absence of the carbonyl signal; presence of a C-OH signal at a different chemical shift. | |
| IR Spectroscopy | Absence of the strong C=O stretch; presence of a broad O-H stretching band. |
Conclusion for the Researcher
For professionals in drug development, a precise understanding of the structure of 2-amino-6-chloro-1H-1,3,5-triazin-4-one is not merely academic. The predominance of the keto-amine tautomer has direct practical implications. This form presents a specific arrangement of hydrogen bond donors and acceptors that will govern its interaction with biological targets like enzyme active sites or receptors. Furthermore, its ability to form strong intermolecular hydrogen bonds will influence its crystal packing, solubility, and membrane permeability. Any synthetic modification or formulation strategy must account for this inherent tautomeric preference to ensure predictable behavior, stability, and biological efficacy. The experimental workflows detailed herein provide a robust framework for validating these structural and dynamic properties in any new derivative or formulation.
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